Cas no 882530-43-0 (Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate)

• Product Name: Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate
• CAS No: 882530-43-0
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 1090775
• PubChem ID: 72183176
• Update Time: 2025-04-20

Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate
• methyl 5-oxo-4H-1,2-oxazole-3-carboxylate
• DTXSID20858666
• A916155
• 882530-43-0
• Methyl5-oxo-4,5-dihydroisoxazole-3-carboxylate
• Methyl 5-oxo-4,5-dihydro-1,2-oxazole-3-carboxylate

• Inchi： 1S/C5H5NO4/c1-9-5(8)3-2-4(7)10-6-3/h2H2,1H3
• InChI Key： ANFOREQTTXRTSG-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 143.02185764g/mol
• Monoisotopic Mass: 143.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65Ų

Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones